5-(Methylsulfonyl)-1H-indole
Overview
Description
5-(Methylsulfonyl)-1H-indole is a useful research compound. Its molecular formula is C9H9NO2S and its molecular weight is 195.24. The purity is usually 95%.
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Scientific Research Applications
NMR Studies and Chemical Shift Predictions
- NMR Characterization : 5-(Methylsulfonyl)-1H-indole derivatives have been extensively characterized using nuclear magnetic resonance (NMR). For instance, the 1H and 13C NMR resonances of 2‐functionalized 5‐(methylsulfonyl)‐1‐phenyl‐1H‐indoles were assigned using one- and two-dimensional experiments, helping in understanding the influence of substituents on the indole moiety (Cruz-López et al., 2007).
- Predictive Modeling : Research has also been conducted on predicting the 13C-NMR chemical shifts for a series of 2-functionalized 5-(methylsulfonyl)-1-phenyl-1H-indoles, using quantitative structure-property relationship models (Ghavami et al., 2012).
Drug Development and Biochemical Research
- Potential Alzheimer's Treatment : Compounds containing this compound have been studied for their potential in treating cognitive disorders, such as Alzheimer's. For example, a compound with high affinity for human 5-HT6R was identified as a clinical candidate (Nirogi et al., 2017).
- Cancer Research : Indole C5-O-substituted compounds, including those with 5-O-methylsulfonyl groups, have shown cytotoxic activity against various human cancer cell lines, indicating potential in cancer therapy (Choi & Ma, 2010).
Synthesis and Chemical Applications
- Cyclooxygenase Inhibition : 5-Substituted-2-(4-(azido or methylsulfonyl) phenyl)-1H-indole derivatives were synthesized as selective cyclooxygenase (COX-2) inhibitors, highlighting their potential in medicinal chemistry (Zarghi et al., 2008).
- Electrochemical Applications : The electrooxidative metal-free dehydrogenative α-sulfonylation of 1H-indole with sodium sulfinates was developed, showcasing a method for synthesizing indolyl aryl sulfones, including 5-HT6 modulators (Feng et al., 2017).
Properties
IUPAC Name |
5-methylsulfonyl-1H-indole | |
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InChI |
InChI=1S/C9H9NO2S/c1-13(11,12)8-2-3-9-7(6-8)4-5-10-9/h2-6,10H,1H3 | |
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InChI Key |
MEUDJQUMQJEWMB-UHFFFAOYSA-N | |
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Canonical SMILES |
CS(=O)(=O)C1=CC2=C(C=C1)NC=C2 | |
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Molecular Formula |
C9H9NO2S | |
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Molecular Weight |
195.24 g/mol | |
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